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Compound of Interest

Compound Name: Arsenic pentoxide

Cat. No.: B151744

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of arsenic pentoxide (Asz20s), phosphorus
pentoxide (P20s), and antimony pentoxide (Sb20s), the highest oxides of the Group 15
elements. Understanding the distinct chemical, physical, and toxicological properties of these
compounds is crucial for their safe handling and application in research and development,
particularly in fields where their unique reactivities are harnessed, such as catalysis, materials
science, and pharmacology. This analysis is supported by a summary of key experimental data
and detailed protocols for property evaluation.

Comparative Overview of Physicochemical
Properties

The properties of pnictogen pentoxides exhibit clear periodic trends. As one descends Group
15 from phosphorus to arsenic to antimony, the increase in atomic size and metallic character
significantly influences the structure, acidity, and redox stability of their pentoxides. Phosphorus
pentoxide is a molecular solid and a powerful dehydrating agent, while arsenic pentoxide and
antimony pentoxide adopt more polymeric structures and exhibit stronger oxidizing properties.
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Property

Phosphorus
Pentoxide (P20s)

Arsenic Pentoxide
(As205)

Antimony
Pentoxide (Sbh20s)

Molecular Formula

P4010[1][2]

As20s[3][4]

Sh20s[5][6]

Molar Mass 283.9 g/mol [1][7] 229.84 g/mol [3][8] 323.52 g/mol [9]
White, amorphous or
White crystalline crystalline, Yellow, powdery
Appearance ) ] ]
solid/powder[1][7][10] hygroscopic powder[8]  solid[5][6]
[11]
Density 2.39 g/lcm3[1][7] 4.32 g/cm3[3][12] 3.78 g/cm?3[5][6]
) ] Decomposes at 315 Decomposes at 380
Melting Point 340 °C (613 K)[1][7]
°C (588 K)[3][4] °C (653 K)[5][6]
- ] 360 °C (633 K)
Boiling Point N/A N/A

(sublimes)[1][7]

Water Solubility

Reacts violently
(hydrolyzes)[10][13]

65.8 g/100 mL at 20°C

(forms arsenic acid)[4]

0.3 g/100 mL (forms
hydrated oxide/colloid)

[5][6]

Hygroscopicity

Extremely
hygroscopic/deliquesc
ent[1][10]

Highly
hygroscopic/deliquesc
ent[3][4]

Occurs in hydrated
form[14]

Acidity of Hydrate

Phosphoric Acid
(H3PO4) - Medium-

strong acid

Arsenic Acid (HzAsOa)
- Weak acid

Antimonic Acid
(HSb(OH)e) - Very
weak

acid/amphoteric[15]

Primary Hazard

Corrosive, severe
burns upon contact
with water[7][10]

Extremely toxic,
carcinogen[3][12]

Potential carcinogen,
lower toxicity than
As205[15]

Structural and Chemical Reactivity Trends

The structural and chemical characteristics of these oxides are directly linked to their position in

the periodic table.
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Record (Volume, pH)

(Plot pH vs. Volume NaOH)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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